Cas no 2171879-74-4 (2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde)

• Product Name: 2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde
• CAS No: 2171879-74-4
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 6389044
• PubChem ID: 165554175
• Update Time: 2025-05-18

2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde
• 2171879-74-4
• EN300-1586654

• Inchi： 1S/C14H18FNO/c1-2-16-8-4-5-11(9-16)12-6-3-7-14(15)13(12)10-17/h3,6-7,10-11H,2,4-5,8-9H2,1H3
• InChI Key： KIQUBXJPOPFIDJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1CN(CC)CCC1

Computed Properties

• Exact Mass: 235.137242360g/mol
• Monoisotopic Mass: 235.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde

Introduction to 2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde (CAS No. 2171879-74-4)

2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde, identified by the chemical abstracts service number 2171879-74-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aldehyde derivative features a benzaldehyde core substituted with a fluorine atom at the 6-position and an ethylpiperidine moiety at the 2-position. The presence of these functional groups imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The fluorine atom in the aromatic ring is a well-documented pharmacophore that can modulate metabolic stability, binding affinity, and electronic distribution in drug candidates. In recent years, the strategic incorporation of fluorine into small molecules has been extensively studied for its ability to enhance drug-like properties, including lipophilicity, solubility, and target interaction. The ethylpiperidine group, on the other hand, introduces a cyclic amine structure that is commonly found in bioactive compounds, particularly in central nervous system (CNS) drugs. This moiety is known to contribute to favorable pharmacokinetic profiles and receptor binding characteristics.

Recent advancements in drug discovery have highlighted the importance of heterocyclic aldehydes as key intermediates in medicinal chemistry. 2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde exemplifies this trend, serving as a versatile building block for synthesizing more complex molecules. Its aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases or imines, which are prevalent in many pharmacologically active agents. These transformations can be tailored to explore different chemical spaces, enabling the identification of novel therapeutic candidates.

In the context of contemporary research, this compound has garnered attention due to its potential applications in the development of neurological and cardiovascular therapeutics. The combination of the fluorobenzaldehyde scaffold and the ethylpiperidine nitrogen-rich group suggests compatibility with receptors involved in these therapeutic areas. For instance, fluorinated benzaldehydes have been explored as precursors for kinase inhibitors and other enzyme-targeting molecules, while piperidine derivatives are frequently employed in antipsychotic and antidepressant drugs.

The synthesis of 2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde typically involves multi-step organic reactions, starting from commercially available precursors such as 6-fluorobenzaldehyde and 1-ethylpiperidine derivatives. Key synthetic strategies often include nucleophilic aromatic substitution or condensation reactions facilitated by appropriate catalysts or under specific reaction conditions. The efficiency and scalability of these synthetic routes are crucial for industrial applications, where large quantities of high-purity material may be required for preclinical and clinical studies.

The compound’s physicochemical properties, such as melting point, solubility, and stability under various conditions, are critical factors that influence its suitability for pharmaceutical applications. Advanced computational methods, including molecular modeling and quantum mechanics simulations, have been increasingly utilized to predict these properties before experimental validation. Such approaches not only accelerate the drug discovery process but also help optimize synthetic pathways by identifying potential challenges early in the development pipeline.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling compounds like 2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde. This includes rigorous quality control measures to guarantee consistency and purity across production batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) play pivotal roles in verifying the compound’s identity and assessing its quality.

The broader significance of this compound lies in its role as a precursor for more complex molecules with potential therapeutic benefits. Researchers are continuously exploring new derivatives to enhance potency, selectivity, and patient compliance. For instance, modifications to the ethylpiperidine ring or introduction of additional functional groups could lead to novel analogs with improved pharmacological profiles. Such explorations underscore the dynamic nature of medicinal chemistry and highlight how foundational compounds like 2171879-74-4 contribute to innovation in drug development.

Collaborative efforts between academic institutions and pharmaceutical companies are instrumental in advancing research based on compounds like 2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde. Open science initiatives and shared databases facilitate knowledge exchange, enabling researchers worldwide to access critical information about synthesis methods, biological activities, and structural modifications. This collaborative environment fosters innovation by leveraging collective expertise across different disciplines.

In conclusion,2-(1-ethylpiperidin-3-yl)-6-fluorobenzaldehyde (CAS No. 2171879-74-4) represents a compelling example of how structural complexity can be harnessed to develop novel bioactive molecules. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists seeking to design next-generation therapeutics. As research progresses，this compound will likely continue to inspire new discoveries，contributing to advancements in human health through targeted drug development.